Cas no 1542565-58-1 (N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1542565-58-1
• MF: C₉H₁₀F₃NO₂S
• MW: 253.241411685944
• CID: 6518005
• PubChem ID: 81625586
• Update Time: 2025-10-28

N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide
• EN300-1452852
• AKOS020205015
• 1542565-58-1

• Inchi： 1S/C9H10F3NO2S/c1-6-7(9(10,11)12)4-3-5-8(6)16(14,15)13-2/h3-5,13H,1-2H3
• InChI Key： VWGPUASBNPAPDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1C)(NC)(=O)=O

Computed Properties

• Exact Mass: 253.03843422g/mol
• Monoisotopic Mass: 253.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide

N,2-Dimethyl-3-(Trifluoromethyl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1542565-58-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a trifluoromethyl substituent on a benzene ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its ability to act as a building block for constructing high-performance polymers with enhanced thermal stability and mechanical strength. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule, which is essential for its functionality in polymer systems.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in drug discovery. The sulfonamide group is well-known for its ability to form hydrogen bonds, which is a critical property in medicinal chemistry for designing bioactive molecules. Recent findings suggest that N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide could serve as a lead compound for developing novel therapeutic agents targeting specific biological pathways. Its unique structure allows for fine-tuning of pharmacokinetic properties, making it a promising candidate in preclinical studies.

The synthesis of N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and reduce reaction time. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the benzene ring with the desired substituents. This advancement not only enhances the efficiency of production but also opens up possibilities for large-scale manufacturing.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecological impact. Studies indicate that N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide exhibits moderate biodegradation under aerobic conditions, suggesting that it can be safely integrated into eco-friendly chemical processes. Its low toxicity profile further supports its use in applications where human and environmental safety are paramount.

In conclusion, N,2-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1542565-58-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potential uses and optimizations, this compound is poised to play an increasingly important role in shaping the future of materials science and pharmaceuticals.